![molecular formula C20H18BrNO5 B4739007 3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate](/img/structure/B4739007.png)
3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate
Overview
Description
3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or proteins that are involved in the development and progression of various diseases. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate has certain biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and reduce the production of amyloid beta, a protein that is associated with Alzheimer's disease. It has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate in lab experiments is its potential to be used as a starting material for the synthesis of novel compounds with potential applications in various fields. However, one of the limitations of using this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate. One of the directions is to further elucidate the mechanism of action of this compound and identify its molecular targets. Another direction is to explore the potential of this compound in the development of novel drugs for the treatment of various diseases. Additionally, further studies are needed to explore the potential applications of this compound in material science and organic synthesis.
Conclusion:
3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate is a compound with potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. This compound has shown promising results in the development of novel drugs for the treatment of various diseases and in the synthesis of novel materials. Further research is needed to fully understand the mechanism of action of this compound and explore its potential applications.
Scientific Research Applications
3-bromobenzyl 2-(3-methoxypropyl)-1,3-dioxo-5-isoindolinecarboxylate has been studied extensively for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. This compound has shown promising results in the development of novel drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in the synthesis of novel materials with potential applications in electronic and optical devices.
properties
IUPAC Name |
(3-bromophenyl)methyl 2-(3-methoxypropyl)-1,3-dioxoisoindole-5-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrNO5/c1-26-9-3-8-22-18(23)16-7-6-14(11-17(16)19(22)24)20(25)27-12-13-4-2-5-15(21)10-13/h2,4-7,10-11H,3,8-9,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJHQTTBNDKWMHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)OCC3=CC(=CC=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Bromophenyl)methyl 2-(3-methoxypropyl)-1,3-dioxoisoindole-5-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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